Cas no 2680672-63-1 (4-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzothiazole-6-carboxylic acid)

• Product Name: 4-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzothiazole-6-carboxylic acid
• CAS No: 2680672-63-1
• MF: C₁₂H₉BrN₂O₄S
• MW: 357.179860830307
• CID: 5620414
• PubChem ID: 165941746
• Update Time: 2025-06-13

4-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-benzothiazole-6-carboxylic acid
• EN300-28299330
• 2680672-63-1
• 4-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzothiazole-6-carboxylic acid

• Inchi： 1S/C12H9BrN2O4S/c1-2-3-19-12(18)15-11-14-9-7(13)4-6(10(16)17)5-8(9)20-11/h2,4-5H,1,3H2,(H,16,17)(H,14,15,18)
• InChI Key： LQZBTKHRIRQHIT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC2=C1N=C(NC(=O)OCC=C)S2

Computed Properties

• Exact Mass: 355.94664g/mol
• Monoisotopic Mass: 355.94664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 117Ų

Additional information on 4-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzothiazole-6-carboxylic acid

Exploring the Properties and Applications of 4-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzothiazole-6-carboxylic acid (CAS No. 2680672-63-1)

The compound 4-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzothiazole-6-carboxylic acid (CAS No. 2680672-63-1) is a specialized benzothiazole derivative with significant potential in pharmaceutical and material science research. Its unique structure, featuring a bromo substituent and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting inflammatory pathways and enzyme inhibition.

In recent years, the demand for benzothiazole-based compounds has surged, driven by their role in developing novel therapeutics. The 4-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzothiazole-6-carboxylic acid stands out due to its reactivity and structural adaptability. Its allyloxycarbonylamino moiety provides a handle for further chemical modifications, enabling the creation of custom-tailored molecules for specific biological targets. This aligns with the growing trend of precision medicine and personalized therapeutics, topics frequently searched in academic and industrial circles.

From a synthetic chemistry perspective, the CAS No. 2680672-63-1 compound offers a valuable building block for constructing complex heterocyclic systems. Its benzothiazole core is a privileged scaffold in medicinal chemistry, often associated with antimicrobial, anticancer, and neuroprotective activities. The presence of the carboxylic acid group enhances its solubility and compatibility with various coupling reactions, making it a favorite among chemists working on peptide mimetics and small-molecule probes.

Beyond pharmaceuticals, 4-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzothiazole-6-carboxylic acid has potential applications in material science. Its photoactive properties and electron-rich structure make it a candidate for developing organic semiconductors and light-emitting materials. This resonates with the current focus on sustainable materials and green chemistry, as researchers seek eco-friendly alternatives to traditional inorganic compounds.

Quality control and characterization of CAS No. 2680672-63-1 are critical for ensuring its efficacy in research applications. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its purity and structural integrity. These methods align with the increasing emphasis on quality-by-design (QbD) principles in chemical manufacturing, a topic gaining traction in online searches related to pharmaceutical development.

In summary, 4-bromo-2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-benzothiazole-6-carboxylic acid represents a promising compound at the intersection of chemistry and biology. Its multifaceted applications, from drug discovery to advanced materials, position it as a valuable asset in modern scientific research. As interest in heterocyclic chemistry and targeted therapies continues to grow, this compound is likely to remain a focal point for innovation and exploration.